Cas no 202406-92-6 (7-(2-Cyano-5-oxocyclopentyl)heptanoic acid)

• Product name: 7-(2-Cyano-5-oxocyclopentyl)heptanoic acid
• CAS No: 202406-92-6
• MF: C₁₃H₁₉NO₃
• MW: 237.295
• CID: 2840402
• PubChem ID: 71357363

7-(2-Cyano-5-oxocyclopentyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2-CYANO-5-OXOCYCLOPENTYL)HEPTANOIC ACID
• DTXSID10781439
• 202406-92-6
• DTXCID50732182
• 7-(2-Cyano-5-oxocyclopentyl)heptanoic acid

• Inchi： InChI=1S/C13H19NO3/c14-9-10-7-8-12(15)11(10)5-3-1-2-4-6-13(16)17/h10-11H,1-8H2,(H,16,17)
• InChI Key： FIQRNTLVJROGQW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.13649347Da
• Monoisotopic Mass: 237.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.2Ų